Cas no 2228784-16-3 (3-(3,5-difluoro-2-methoxyphenyl)-2,2-dimethylpropan-1-ol)

• Product Name: 3-(3,5-difluoro-2-methoxyphenyl)-2,2-dimethylpropan-1-ol
• CAS No: 2228784-16-3
• MF: C₁₂H₁₆F₂O₂
• MW: 230.251050949097
• CID: 6000238
• PubChem ID: 165882373
• Update Time: 2025-06-25

3-(3,5-difluoro-2-methoxyphenyl)-2,2-dimethylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(3,5-difluoro-2-methoxyphenyl)-2,2-dimethylpropan-1-ol
• EN300-1799337
• 2228784-16-3

• Inchi： 1S/C12H16F2O2/c1-12(2,7-15)6-8-4-9(13)5-10(14)11(8)16-3/h4-5,15H,6-7H2,1-3H3
• InChI Key： RFEBLSHKVSBMEU-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC(=C1OC)CC(C)(C)CO)F

Computed Properties

• Exact Mass: 230.11183607g/mol
• Monoisotopic Mass: 230.11183607g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 29.5Ų

Additional information on 3-(3,5-difluoro-2-methoxyphenyl)-2,2-dimethylpropan-1-ol

Professional Introduction to 3-(3,5-difluoro-2-methoxyphenyl)-2,2-dimethylpropan-1-ol (CAS No. 2228784-16-3)

3-(3,5-difluoro-2-methoxyphenyl)-2,2-dimethylpropan-1-ol, identified by its CAS number 2228784-16-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a unique structural framework, which includes a phenyl ring substituted with fluoro and methoxy groups, coupled with an isobutyl alcohol moiety. The presence of fluorine atoms and the methoxy group introduces specific electronic and steric properties that make this molecule of particular interest for drug discovery applications.

The structural features of 3-(3,5-difluoro-2-methoxyphenyl)-2,2-dimethylpropan-1-ol contribute to its potential biological activity. The fluoro substituents, in particular, are well-known for their ability to modulate the pharmacokinetic properties of molecules, including their metabolic stability and binding affinity to biological targets. The methoxy group further enhances the compound's solubility and interaction with biological systems. These characteristics have led to its investigation in the development of novel therapeutic agents.

In recent years, there has been a growing interest in the use of fluorinated aromatic compounds in medicinal chemistry due to their favorable pharmacological profiles. Studies have demonstrated that the introduction of fluorine atoms can lead to improved binding affinity, reduced metabolic degradation, and enhanced bioavailability of drug candidates. The compound 3-(3,5-difluoro-2-methoxyphenyl)-2,2-dimethylpropan-1-ol exemplifies this trend, as its molecular structure incorporates these key features.

Research into 3-(3,5-difluoro-2-methoxyphenyl)-2,2-dimethylpropan-1-ol has revealed its potential in various therapeutic areas. For instance, its structural motif is reminiscent of molecules that have shown efficacy in treating neurological disorders. The combination of fluoro and methoxy groups may facilitate interactions with specific receptors or enzymes involved in these conditions. Additionally, the isobutyl alcohol moiety could contribute to membrane permeability, making the compound a candidate for oral administration.

The synthesis of 3-(3,5-difluoro-2-methoxyphenyl)-2,2-dimethylpropan-1-ol presents unique challenges due to the sensitivity of the functional groups involved. Advanced synthetic techniques are required to achieve high yields and purity. Researchers have employed methods such as palladium-catalyzed cross-coupling reactions and selective fluorination protocols to construct the desired molecular framework. These synthetic strategies not only highlight the compound's complexity but also showcase the advancements in organic chemistry that enable such constructions.

Evaluation of the pharmacological properties of 3-(3,5-difluoro-2-methoxyphenyl)-2,2-dimethylpropan-1-ol has involved both in vitro and in vivo studies. In vitro assays have focused on assessing its interaction with target proteins and enzymes relevant to various diseases. Preliminary results suggest that this compound exhibits promising activity in modulating certain biological pathways. Further investigation is warranted to fully elucidate its mechanism of action and therapeutic potential.

The role of computational chemistry in studying 3-(3,5-difluoro-2-methoxyphenyl)-2,2-dimethylpropan-1-ol cannot be overstated. Molecular modeling techniques have been utilized to predict how this compound might interact with biological targets at the atomic level. These simulations provide valuable insights into binding affinities and potential side effects before costly experimental trials are conducted. Such computational approaches are increasingly integral to modern drug discovery processes.

The future prospects for 3-(3,5-difluoro-2-methoxyphenyl)-2,2-dimethylpropan-1-ol are promising as it continues to be explored in various research settings. Its unique structural features make it a versatile scaffold for developing new drugs targeting multiple diseases. As our understanding of its pharmacological properties grows, so does the potential for translating these findings into clinical applications.

In conclusion, 3-(3,5-difluoro-2-methoxyphenyl)-2,2-dimethylpropan-1-ol (CAS No. 2228784-16-3) represents an exciting area of research within pharmaceutical chemistry. Its structural complexity and functional groups offer numerous possibilities for drug development across various therapeutic domains. With ongoing studies and advancements in synthetic methodologies and computational chemistry, this compound holds significant promise for future medical applications.